Cas no 4994-88-1 (8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-amine)

• Product Name: 8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-amine
• CAS No: 4994-88-1
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• MDL: MFCD00203885
• CID: 1075347
• PubChem ID: 258149
• Update Time: 2025-11-02

8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-amine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-amine
• 5,6,7,8-Tetrahydro[1]benzothieno-[2,3-d]pyrimidin-4-amine
• 5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine
• 5,6,7,8-TETRAHYDRO-BENZO[4,5]THIENO[2,3-D]PYRIMIDIN-4-YLAMINE
• [1]Benzothieno[2,3-d]pyrimidine,4-amino-5,6,7,8-tetrahydro
• 4-amino-5,6,7,8-tetrahydr
• 4-amino-5,6,7,8-tetrahydrobenzothieno-[2,3-d]-pyrimidine
• 4-amino-5,6,7,8-tetrahydrobenzothieno[3,2-d]pyrimidine
• 5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine
• 5,6,7,8-tetrahydrobenzo[b]thiopheno[2,3-d]pyrimidin-4-ylamine
• 5,6,7,8-tetrahydrobenzo[b]thiopheno[2,3-d]pyrimidine-4-ylamine
• 8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-amine
• F0239-0907
• 5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ylamine
• SCHEMBL16751404
• 5,6,7,8-TETRAHYDRO-BENZO(4,5)THIENO(2,3-D)PYRIMIDIN-4-YLAMINE
• BS-28706
• 8-THIA-4,6-DIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2,4,6-TETRAEN-3-AMINE
• CS-0206727
• HMS1679H04
• [1]Benzothieno[2,3-d]pyrimidin-4-amine, 5,6,7,8-tetrahydro-
• SY131811
• AG-205/05254028
• CHEMBL1836471
• 5,6,7,8-Tetrahydrobenzothiopheno[2,3-d]pyrimidin-4-amine
• Oprea1_485936
• CCG-52656
• 4994-88-1
• Pyrimido[4,5-b]benzothiophen-1-amine, 6,7,8,9-tetrahydro-
• SR-01000468064
• BDBM50354357
• 4-Amino-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine
• 5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine #
• NSC86899
• Z56757217
• [1]Benzothino[2,3-d]pyrimidine, 4-amino-5,6,7,8-tetrahydro-
• NS00016658
• NSC-86899
• AKOS000115978
• (1)Benzothieno(2,3-d)pyrimidine, 4-amino-5,6,7,8-tetrahydro-
• SR-01000468064-1
• 8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraen-3-amine
• EN300-02901
• [1]Benzothieno[2, 4-amino-5,6,7,8-tetrahydro-
• SR-01000468064-2
• DTXSID30293029
• MFCD00203885
• QXPQVUQBEBHHQP-UHFFFAOYSA-N
• STK271042
• Oprea1_610205
• ALBB-018433

• MDL： MFCD00203885
• Inchi： 1S/C10H11N3S/c11-9-8-6-3-1-2-4-7(6)14-10(8)13-5-12-9/h5H,1-4H2,(H2,11,12,13)
• InChI Key： QXPQVUQBEBHHQP-UHFFFAOYSA-N
• SMILES： S1C2C(=C(N)N=CN=2)C2=C1CCCC2

Computed Properties

• Exact Mass: 205.06700
• Monoisotopic Mass: 205.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 80.04000
• LogP: 2.73350

Additional information on 8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-amine

Exploring the Unique Properties and Applications of 8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine (CAS No. 4994-88-1)

The compound 8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine (CAS No. 4994-88-1) is a fascinating heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications. This article delves into the chemical properties, synthesis methods, and emerging uses of this compound, while also addressing some of the most frequently searched questions in the field of organic chemistry.

One of the most intriguing aspects of 8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine is its complex polycyclic structure, which combines nitrogen and sulfur heteroatoms in a rigid framework. This arrangement gives the molecule unique electronic properties that make it valuable for various applications. Researchers have been particularly interested in exploring its potential as a building block for advanced materials and pharmaceutical intermediates.

Recent studies have focused on the synthetic approaches to 8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine, with particular emphasis on green chemistry methods. Many organic chemists are searching for information about efficient synthesis routes and catalytic systems that can produce this compound with high yield and purity. The development of sustainable synthetic protocols aligns with current trends in chemical research, where environmental considerations are becoming increasingly important.

The physical and chemical properties of CAS 4994-88-1 make it particularly interesting for material science applications. Its conjugated system and heteroatom content contribute to interesting electronic characteristics that could be valuable in organic electronics. Many researchers are investigating its potential use in organic semiconductors and photovoltaic materials, areas that are currently receiving substantial attention due to the global push for renewable energy solutions.

In the pharmaceutical field, the structural motif present in 8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine has shown promise in medicinal chemistry research. While not a drug itself, this compound serves as an important pharmacophore and scaffold for drug discovery programs. Its rigid structure and multiple heteroatoms make it an attractive candidate for developing molecules with specific biological activities.

Analytical chemists have developed various methods for characterizing 4994-88-1, including advanced spectroscopic techniques like NMR, mass spectrometry, and X-ray crystallography. These characterization methods are crucial for quality control in research and potential industrial applications. Many students and researchers search for information about the spectral data and analytical protocols for this compound, highlighting the need for comprehensive reference materials.

The stability and storage conditions of 8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine are another area of frequent inquiry. Proper handling and storage are essential for maintaining the compound's integrity, and researchers often seek guidance on optimal storage conditions and shelf life information. These practical considerations are particularly important for laboratories working with this material.

Looking to the future, the potential applications of CAS 4994-88-1 continue to expand. Current research trends suggest growing interest in its use as a ligand in coordination chemistry and as a precursor for more complex molecular architectures. The compound's versatility makes it a valuable tool for synthetic chemists exploring new chemical space.

For those interested in obtaining 8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine, it's important to consult with reputable chemical suppliers who can provide detailed certificates of analysis and safety data sheets. The purity and quality of the material can significantly impact research outcomes, making supplier selection a critical consideration.

In conclusion, 4994-88-1 represents an intriguing example of modern heterocyclic chemistry with diverse potential applications. Its complex structure and interesting properties continue to attract research attention across multiple disciplines. As synthetic methods improve and new applications are discovered, this compound is likely to remain an important subject of study in organic and medicinal chemistry.